Cas no 1249997-39-4 (1-(2-chloropyridin-3-yl)methyl-1,4-diazepane)

• Product Name: 1-(2-chloropyridin-3-yl)methyl-1,4-diazepane
• CAS No: 1249997-39-4
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 6160368
• PubChem ID: 62471077
• Update Time: 2025-10-11

1-(2-chloropyridin-3-yl)methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-3-yl)methyl-1,4-diazepane
• AKOS011759388
• EN300-1196841
• 1249997-39-4
• 1-[(2-chloropyridin-3-yl)methyl]-1,4-diazepane

• Inchi： 1S/C11H16ClN3/c12-11-10(3-1-5-14-11)9-15-7-2-4-13-6-8-15/h1,3,5,13H,2,4,6-9H2
• InChI Key： TZBJFKNZIVNFQW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CN1CCNCCC1

Computed Properties

• Exact Mass: 225.1032752g/mol
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-(2-chloropyridin-3-yl)methyl-1,4-diazepane

Comprehensive Overview of 1-(2-chloropyridin-3-yl)methyl-1,4-diazepane (CAS No. 1249997-39-4): Properties, Applications, and Research Insights

1-(2-chloropyridin-3-yl)methyl-1,4-diazepane (CAS No. 1249997-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a chloropyridine moiety linked to a diazepane ring, which contributes to its versatile reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

In recent years, the demand for high-purity intermediates like 1-(2-chloropyridin-3-yl)methyl-1,4-diazepane has surged, driven by advancements in drug discovery and crop protection technologies. Its structural attributes make it a valuable building block for designing small-molecule inhibitors and receptor modulators. A growing number of studies highlight its utility in optimizing pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for modern therapeutic agents.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and scalability. Industry professionals often search for efficient methods to produce 1-(2-chloropyridin-3-yl)methyl-1,4-diazepane with minimal byproducts, reflecting the broader trend toward green chemistry and sustainable manufacturing. Recent publications have proposed catalytic approaches using palladium complexes or microwave-assisted reactions to enhance yield and reduce environmental impact.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The diazepane core is known for its affinity toward neurological targets, prompting investigations into its use for neurodegenerative diseases and psychiatric disorders. Preclinical studies suggest that derivatives of 1-(2-chloropyridin-3-yl)methyl-1,4-diazepane may exhibit blood-brain barrier permeability, a highly sought-after trait in CNS therapeutics.

From an analytical perspective, characterizing CAS No. 1249997-39-4 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, particularly in Good Manufacturing Practice (GMP) environments. The compound's stability under various pH and temperature conditions is also a recurring topic in formulation science discussions.

In the agrochemical sector, 1-(2-chloropyridin-3-yl)methyl-1,4-diazepane is explored for its potential as a precursor to neonicotinoid alternatives. With increasing restrictions on conventional pesticides, researchers are leveraging its chloropyridine group to develop eco-friendly pest control agents with lower toxicity profiles. This aligns with global trends toward precision agriculture and reduced ecological footprint.

Looking ahead, the compound's adaptability positions it as a focal point for interdisciplinary research. Whether in medicinal chemistry, material science, or catalysis, 1-(2-chloropyridin-3-yl)methyl-1,4-diazepane exemplifies the convergence of innovation and practicality. As synthetic methodologies evolve, its role in addressing global health and sustainability challenges is expected to expand significantly.